3-[3-[[(E)-2-Phenylethenyl]sulfonylamino]phenyl]propyl acetate

• IUPAC Name: 3-[3-[[(E)-2-phenylethenyl]sulfonylamino]phenyl]propyl acetate
• InChI: InChI=1S/C19H21NO4S/c1-16(21)24-13-6-10-18-9-5-11-19(15-18)20-25(22,23)14-12-17-7-3-2-4-8-17/h2-5,7-9,11-12,14-15,20H,6,10,13H2,1H3/b14-12+
• InChI Key: CXMCYLLECVELEC-WYMLVPIESA-N
• Canonical SMILES: CC(=O)OCCCC1=CC(=CC=C1)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC(=O)OCCCC1=CC(=CC=C1)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C19H21NO4S
• Molecular Weight: 359.4 g/mol
• CAS No.: 1798430-22-4

Description

3-[3-[[(E)-2-Phenylethenyl]sulfonylamino]phenyl]propyl acetate is a complex organic compound characterized by its unique molecular structure. This compound is known for its potential applications in various scientific fields, including chemistry, biology, medicine, and industry. Its intricate structure and functional groups make it a subject of interest for researchers aiming to explore its properties and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[3-[[(E)-2-Phenylethenyl]sulfonylamino]phenyl]propyl acetate typically involves multiple steps, starting with the preparation of the phenylethenyl group. This is followed by the introduction of the sulfonylamino group and the propyl acetate moiety. The reaction conditions often require the use of specific catalysts and solvents to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to achieve high yields. The process may also include purification steps to obtain the compound in its pure form, suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: 3-[3-[[(E)-2-Phenylethenyl]sulfonylamino]phenyl]propyl acetate can undergo several types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) may be used.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be employed.

• Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or other strong bases.

Major Products Formed: The major products formed from these reactions can vary depending on the specific conditions and reagents used. For example, oxidation may lead to the formation of corresponding alcohols or ketones, while reduction may produce alkanes or alkenes.

Scientific Research Applications

3-[3-[[(E)-2-Phenylethenyl]sulfonylamino]phenyl]propyl acetate has several scientific research applications:

• Chemistry: It can be used as a building block in organic synthesis, contributing to the development of new chemical compounds.

• Biology: The compound may serve as a probe or inhibitor in biological studies, helping researchers understand various biological processes.

• Industry: Its unique properties may make it useful in the production of materials, coatings, or other industrial products.

Mechanism of Action

The mechanism by which 3-[3-[[(E)-2-Phenylethenyl]sulfonylamino]phenyl]propyl acetate exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, influencing biological processes or chemical reactions. Understanding the exact mechanism requires detailed studies and experiments to elucidate the pathways involved.

Comparison with Similar Compounds

• Phenylethylamine: A structurally related compound with applications in pharmaceuticals.

• Sulfonylureas: Compounds containing sulfonyl groups used in medicine, particularly in diabetes treatment.

• Propyl acetate: A simple ester used in various industrial applications.

Uniqueness: 3-[3-[[(E)-2-Phenylethenyl]sulfonylamino]phenyl]propyl acetate stands out due to its complex structure and the presence of multiple functional groups, which contribute to its diverse applications and reactivity.

This compound's multifaceted nature makes it a valuable subject for ongoing research and development across various scientific disciplines. Its potential to contribute to advancements in chemistry, biology, medicine, and industry underscores the importance of continued exploration and study.